Cas no 2098135-61-4 (4-(4-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(4-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2098135-61-4
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 5726492
• PubChem ID: 121213390
• Update Time: 2025-10-16

4-(4-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(chloromethyl)-1-(2-methylpropyl)pyrazol-3-yl]pyridine
• 2098135-61-4
• F2198-4887
• AKOS026723857
• 4-(4-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C13H16ClN3/c1-10(2)8-17-9-12(7-14)13(16-17)11-3-5-15-6-4-11/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： CGGSPRZWXGOCPG-UHFFFAOYSA-N
• SMILES： ClCC1C(C2C=CN=CC=2)=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(4-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine

Introduction to 4-(4-(Chloromethyl)-1-Isobutyl-1H-Pyrazol-3-yl)Pyridine (CAS No. 2098135-61-4)

4-(4-(Chloromethyl)-1-Isobutyl-1H-pyrazol-3-yl)pyridine, a compound with the CAS number 2098135-61-4, is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a chloromethyl-substituted pyrazole moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The chemical structure of 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine can be represented as follows:

The synthesis of this compound typically involves a multi-step process, starting with the formation of the pyrazole ring and subsequent functionalization to introduce the chloromethyl and isobutyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activities, 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine has shown promising results in several areas. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. The chloromethyl group in particular is thought to play a critical role in enhancing the binding affinity and selectivity of the compound towards these kinases.

Beyond its enzymatic inhibition properties, 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

To further explore the therapeutic potential of 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine, several preclinical studies have been conducted. These studies have evaluated the pharmacokinetic properties, toxicity profiles, and efficacy of the compound in various animal models. The results have been encouraging, with the compound demonstrating good oral bioavailability, low toxicity, and significant efficacy in reducing tumor growth and inflammation.

In addition to its therapeutic applications, 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine has also been studied for its potential use as a chemical probe in biological research. Its unique structural features make it an excellent tool for investigating the interactions between small molecules and their target proteins. This can provide valuable insights into the mechanisms of action of similar compounds and aid in the rational design of more effective drugs.

The future prospects for 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine are promising. Ongoing research is focused on optimizing its structure to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, efforts are being made to identify new targets and indications where this compound may be effective. As more data becomes available from clinical trials, it is hoped that this compound will find its way into clinical practice as a novel therapeutic agent.

In conclusion, 4-(4-(Chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098135-61-4) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is likely to yield important insights and advancements in the treatment of various diseases.